2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C25H21N3O3/c1-16-8-6-7-11-21(16)27-22(29)15-28-14-20(23(30)18-9-4-3-5-10-18)24(31)19-13-12-17(2)26-25(19)28/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: COORRQQRJXUIJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NC3=CC=CC=C3C)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H21N3O3
• Molecular Weight: 411.5 g/mol

Description

2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(o-tolyl)acetamide, also known as BON, is a synthetic compound that has been studied for its potential use as a therapeutic agent. BON has been shown to have promising results in preclinical studies, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Antibacterial Agents

Naphthyridine derivatives, including those synthesized from acetamides, have been explored for their antibacterial properties. A study by Ramalingam, Ramesh, and Sreenivasulu (2019) demonstrated the synthesis of various naphthyridine acetamide derivatives as antibacterial agents, highlighting their significant activity against bacteria. This suggests potential applications of naphthyridine compounds, including the one , in developing new antibacterial drugs or agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Organic Synthesis and Catalysis

Naphthyridine derivatives play a crucial role in organic synthesis and catalysis. Facchetti et al. (2016) discussed the preparation of pincer functionalized naphthyridine ruthenium catalysts for ketone reduction, indicating the utility of naphthyridine compounds in facilitating various chemical reactions, particularly in the synthesis of complex organic molecules (Facchetti, Jurčík, Baldino, Giboulot, Nedden, Zanotti-Gerosa, Blackaby, Bryan, Boogaard, McLaren, Moya, Reynolds, Sandham, Martinuzzi, & Baratta, 2016).

Anticancer Research

Mansour, Sayed, Marzouk, and Shaban (2021) explored the synthesis and anticancer assessment of new 2-amino-3-cyanopyridine derivatives, including reactions with naphthyridine derivatives. This research underscores the potential of naphthyridine compounds in the development of new anticancer therapies, offering a foundation for further exploration into the therapeutic applications of compounds like 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(o-tolyl)acetamide (Mansour, Sayed, Marzouk, & Shaban, 2021).

Photocatalysis and Photochromic Applications

Aiken, Allsopp, Booth, Gabbutt, Heron, and Rice (2014) reported on the synthesis of 5-hydroxy substituted naphthofurans and naphthothiazoles as precursors for photochromic benzochromenes. The involvement of naphthyridine derivatives in photochemical reactions presents an avenue for their application in photocatalysis and the development of photoresponsive materials (Aiken, Allsopp, Booth, Gabbutt, Heron, & Rice, 2014).

Ligand Synthesis for Metal Complexes

Swamy, Reddy, Raju, and Jyothi (2006) synthesized metal complexes using naphthyridine derivatives as ligands, demonstrating the compound's potential in the field of coordination chemistry. These complexes could have applications in catalysis, materials science, and as models for studying metal-ligand interactions (Swamy, Reddy, Raju, & Jyothi, 2006).